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Compound of Interest

Compound Name: chromium(2+);prop-1-ene

CAS No.: 2450-48-8

Cat. No.: B14754584 Get Quote

Part 1: Executive Safety Directives (BLUF)
STOP AND READ: Chromium(II) (chromous) complexes coordinated with alkenes (prop-1-ene)

are pyrophoric and highly reactive reducing agents. They rapidly oxidize to Chromium(III) upon

exposure to air, generating significant heat that can ignite the organic ligand (propene) or

solvent.

Do NOT attempt to dispose of this material directly into waste drums. It must be chemically

quenched and stabilized under an inert atmosphere (Nitrogen or Argon) before it leaves the

reaction vessel.

Core Safety Matrix:

Hazard Class Risk Factor Immediate Action

Pyrophoric Spontaneous ignition in air
Handle strictly under inert
gas (Schlenk/Glovebox).[1]
[2]

Toxic (Heavy Metal) Cr(II)/Cr(III) toxicity
Segregate waste stream

(RCRA D007).[1][2]
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| Flammable Gas | Propene release during quench | Perform quenching in a vented fume hood.

[1][2] |

Part 2: Hazard Identification & Chemical Logic
To safely dispose of Chromium(2+);prop-1-ene, you must understand its decomposition

pathway. The goal is to oxidize the unstable Cr(II) to the stable Cr(III) state while safely venting

the propene ligand.

The Chemical Transformation:

Chromium(II): A powerful reducing agent. In the presence of oxygen, it oxidizes

exothermically.

Propene (Propylene): A flammable gas (

). Upon destruction of the metal complex, propene will be released.

Disposal Goal: Controlled oxidation to Cr(III) (usually green/violet) in an aqueous/acidic

solution.

Part 3: Pre-Disposal Stabilization Protocol
Prerequisite: All steps must be performed in a Fume Hood or Glovebox. PPE: Flame-resistant

lab coat, nitrile gloves (double-gloved), safety goggles, and face shield.

Phase A: Controlled Quenching (Inert Atmosphere)
Do not expose the active vessel to air yet.

Cooling: Place the reaction vessel containing the Cr(II)-propene complex in an ice/water bath

(

).

Inert Dilution: If the mixture is concentrated, dilute with an inert solvent (e.g., hexane or

toluene) to reduce thermal density.

Primary Quench (Proton Source):
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Slowly add Isopropanol (IPA) or tert-Butanol dropwise via syringe or addition funnel under

positive nitrogen flow.

Observation: Watch for bubbling (release of propene/hydrogen) and heat evolution.

Why IPA? It reacts slower than methanol or water, preventing "runaway" exotherms.

Secondary Quench:

Once bubbling ceases with IPA, slowly add Methanol (MeOH).

Allow the mixture to stir for 15–20 minutes.

Final Hydrolysis:

Add Water dropwise.

Color Change Validation: The solution should shift from the characteristic Cr(II) blue (or

specific complex color) to the Cr(III) green/violet. This color change confirms the oxidation

state shift.

Phase B: Acidification & Solubilization
Slowly add dilute Hydrochloric Acid (1M HCl) or Sulfuric Acid (1M H2SO4).

Purpose: This ensures all chromium salts are solubilized and fully oxidized to the stable

trivalent state.

Remove the inert gas line and open the vessel to the fume hood atmosphere only after no

further reaction is observed.

Part 4: Waste Segregation & Logistics
Once the material is quenched (green solution, no gas evolution), it is classified as Hazardous

Chemical Waste.

RCRA Waste Classification
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Constituent EPA Waste Code
Regulatory Limit
(TCLP)

Disposal Stream

Chromium D007 5.0 mg/L
Heavy Metal Aqueous

Waste

Solvents

(IPA/Hexane)
D001 N/A (Ignitable)

Flammable Organic

Waste

Separation Procedure[2][4][5][6][7]
Phase Separation: If you used an organic solvent (hexane/toluene) for dilution:

Pour the mixture into a separatory funnel.

Layer A (Organic): Contains solvents and organic byproducts.[3] Dispose of in Flammable

Organic Waste.

Layer B (Aqueous): Contains Chromium(III) salts. Dispose of in Aqueous Heavy Metal

Waste.

Single Phase: If the mixture is miscible (e.g., MeOH/Water/Cr), dispose of the entire volume

into the Aqueous Heavy Metal Waste container (ensure the container is compatible with

flammables if MeOH content is high).

Labeling Requirement:

DANGER: CONTAINS CHROMIUM (III), ACIDIC, FLAMMABLE SOLVENTS. EPA Codes:

D007, D001, D002 (if acidic).

Part 5: Workflow Visualization
The following diagram illustrates the critical path from Active Reagent to Final Disposal.
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Caption: Logical workflow for the safe deactivation and segregation of pyrophoric

organochromium reagents.

Part 6: Emergency Contingencies
Scenario: Spillage of Active Material

Immediate Action: Do NOT use water.[4][5] The material may ignite.[6][7][4][8][9]

Containment: Smother the spill immediately with dry sand, vermiculite, or a Class D fire

extinguisher agent.

Neutralization: Once covered and stable, slowly apply isopropanol to the absorbent material

to quench the Cr(II).

Cleanup: Scoop the wet absorbent into a double-bagged hazardous waste container labeled

"Chromium Debris."

Scenario: Skin Exposure

Rinse: Flush with copious water for 15 minutes.

Medical: Seek immediate medical attention. Chromium compounds can be absorbed through

the skin; inform medical personnel of potential Heavy Metal exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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